Cas no 3006-10-8 (mecetronium etilsulfate)

mecetronium etilsulfate Properties

Names and Identifiers

• mecetronium etilsulfate
• Mecetronium Ethosulphate
• Mecetronium Ethylsulfate
• Ethylhexadecyldimethylammonium ethyl sulfate
• Etilsulfate de mecetronium
• Etilsulfato de mecetronio
• Mecetronii etilsulfas
• n-ethyl-n,n-dimethylhexadecan-1-aminium ethyl sulfate
• UNII-QM95LPV3CA
• Ethylhexadecyldimethylammonium ethylsulfate
• +Expand

• InChIKey： UUHBNESUDPIHCI-UHFFFAOYSA-M
• Inchi： InChI=1S/C20H44N.C2H6O4S/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(3,4)6-2;1-2-6-7(3,4)5/h5-20H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• SMILES： CCCCCCCCCCCCCCCC[N+](C)(C)CC.CCOS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 423.33800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 423.338
• Heavy Atom Count: 28
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• LogP: 7.12790
• PSA: 74.81000
• Boiling Point: °Cat760mmHg
• Flash Point: °C